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Compound of Interest

Compound Name: (Bromomethyl)cyclohexane-d11

Cat. No.: B15138949 Get Quote

This technical guide provides a comprehensive overview of the core molecular properties of the

deuterated compound (Bromomethyl)cyclohexane-d11, with a comparative analysis against

its non-deuterated counterpart, (Bromomethyl)cyclohexane. This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Core Molecular Properties
(Bromomethyl)cyclohexane-d11 is the deuterium-labeled version of

(Bromomethyl)cyclohexane.[1] The incorporation of deuterium, a stable heavy isotope of

hydrogen, is a critical technique in drug development.[1] It is often used to create tracers for

quantitative analysis during pharmacokinetic and metabolic studies.[1][2] Deuteration can

potentially alter the metabolic profiles of drug candidates.[1][2]

The key quantitative data for both the deuterated and non-deuterated forms are summarized in

the table below.
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Property
(Bromomethyl)cyclohexan
e-d11

(Bromomethyl)cyclohexan
e

Molecular Formula
C7H2D11Br[3][4] or

C7D11H2Br[5]
C7H13Br[1][6][7][8]

Molecular Weight 188.15 g/mol [2][3][4] 177.08 g/mol [6][8]

CAS Number 1219794-79-2[1] 2550-36-9[6][7][9]

Experimental Protocols
The determination of the molecular weight and formula of chemical compounds like

(Bromomethyl)cyclohexane-d11 and its non-deuterated form is achieved through standard

analytical chemistry techniques. While specific experimental reports for these particular

molecules are not detailed in the provided references, the general methodologies include:

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound with high accuracy. The exact mass is measured and compared to the

calculated mass of the expected molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is used to determine the structure

of the molecule and confirm the positions and extent of deuterium incorporation. For

(Bromomethyl)cyclohexane-d11, NMR would verify the presence of deuterium on the

cyclohexane ring and the methyl group.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, bromine) in the compound, which is used to empirically derive the

molecular formula.

These well-established protocols are fundamental in synthetic and medicinal chemistry for the

characterization of novel and isotopically labeled compounds.

Logical Relationships
The structural relationship between (Bromomethyl)cyclohexane and its deuterated analog can

be visualized as a direct isotopic substitution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

http://www.a-2-s.com/product/info/B509
https://www.pharmaffiliates.com/en/1219794-79-2-bromomethyl-cyclohexane-d11-papst001930.html
https://www.lgcstandards.com/DE/en/-Bromomethyl-cyclohexane-d11/p/TRC-B687942?queryID=3e6cc8d8cc8d59e4a9977cb3b296cb46
https://www.chemsrc.com/en/cas/1219794-79-2_1420294.html
https://www.chemscene.com/2550-36-9.html
https://www.lookchem.com/ProductWholeProperty_LCPL537534.htm
https://www.scbt.com/p/bromomethyl-cyclohexane-2550-36-9
https://www.medchemexpress.com/bromomethyl-cyclohexane-d11.html
http://www.a-2-s.com/product/info/B509
https://www.pharmaffiliates.com/en/1219794-79-2-bromomethyl-cyclohexane-d11-papst001930.html
https://www.chemscene.com/2550-36-9.html
https://www.scbt.com/p/bromomethyl-cyclohexane-2550-36-9
https://www.chemsrc.com/en/cas/1219794-79-2_1420294.html
https://www.chemscene.com/2550-36-9.html
https://www.lookchem.com/ProductWholeProperty_LCPL537534.htm
https://www.nbinno.com/?news/gp-bromomethylcyclohexane-comprehensive-overview-and-applications
https://www.benchchem.com/product/b15138949?utm_src=pdf-body
https://www.benchchem.com/product/b15138949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Bromomethyl)cyclohexane
C7H13Br

(Bromomethyl)cyclohexane-d11
C7H2D11Br

Isotopic Substitution
(H → D)

Click to download full resolution via product page

Isotopic relationship between the two compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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